molecular formula C13H18O3 B8489140 Propyl 2-propoxybenzoate

Propyl 2-propoxybenzoate

Cat. No.: B8489140
M. Wt: 222.28 g/mol
InChI Key: OOTWRZYLVVPEHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Propyl 2-propoxybenzoate is a useful research compound. Its molecular formula is C13H18O3 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H18O3

Molecular Weight

222.28 g/mol

IUPAC Name

propyl 2-propoxybenzoate

InChI

InChI=1S/C13H18O3/c1-3-9-15-12-8-6-5-7-11(12)13(14)16-10-4-2/h5-8H,3-4,9-10H2,1-2H3

InChI Key

OOTWRZYLVVPEHM-UHFFFAOYSA-N

Canonical SMILES

CCCOC1=CC=CC=C1C(=O)OCCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-hydroxybenzoic acid (10 g, 0.072 mol), potassium carbonate (22.0 g, 0.159 mol) and 1-iodopropane (20.5 ml, 35.7 g, 0.210 mol) in acetone (800 ml) was refluxed for 24 hours. The mixture was filtered, the filtrate was concentrated on the rotary evaporator and the concentrate was partitioned between water and diethyl ether. The aqueous layer was extracted with diethyl ether and the combined extracts were washed with saturated sodium bicarbonate solution and brine and then dried (MgSO4) and concentrated. Flash chromatography on silica gel (elution with 20-50% diethyl ether in n-hexane) gave propyl (3-propyloxy)benzoate. Yield 3.031 g.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
22 g
Type
reactant
Reaction Step One
Quantity
20.5 mL
Type
reactant
Reaction Step One
Quantity
800 mL
Type
reactant
Reaction Step One

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